Cas no 77477-95-3 (N-(D-Lysergyl-L-valyl)-cyclo(L-leucyl-D-prolyl))

• Product Name: N-(D-Lysergyl-L-valyl)-cyclo(L-leucyl-D-prolyl)
• CAS No: 77477-95-3
• MF: C₃₂H₄₁N₅O₄
• MW: 559.699047803879
• CID: 2021744
• PubChem ID: 102500717
• Update Time: 2025-04-21

N-(D-Lysergyl-L-valyl)-cyclo(L-leucyl-D-prolyl) Chemical and Physical Properties

Names and Identifiers

• N-(D-Lysergyl-L-valyl)-cyclo(L-leucyl-D-prolyl)
• alpha-Ergocryptam
• SJB8E6591T
• Ergocryptam
• UNII-SJB8E6591T
• Ergoline-8-carboxamide, 9,10-didehydro-6-methyl-N-((1S)-2-methyl-1-(((3S,8aR)-tetrahydro-3-(2-methylpropyl)-1,4-dioxopyrrolo(1,2-a)pyrazin-2(3H)-yl)carbonyl)propyl)-, (8beta)- 1',12'-secoergotaman-3',6',12',18-tetrone, 2'-deoxy-2'-(1-methylethyl)-5
• 77477-95-3
• ERGOLINE-8-CARBOXAMIDE, 9,10-DIDEHYDRO-6-METHYL-N-((1S)-2-METHYL-1-(((3S,8AR)-TETRAHYDRO-3-(2-METHYLPROPYL)-1,4-DIOXOPYRROLO(1,2-A)PYRAZIN-2(3H)-YL)CARBONYL)PROPYL)-, (8.BETA.)- 1',12'-SECOERGOTAMAN-3',6',12',18-TETRONE, 2'-DEOXY-2'-(1-METHYLETHYL)-5'-(2-METHYLPROPYL)-, (2'S,5'.ALPHA.,11'.ALPHA.)-
• .ALPHA.-ERGOCRYPTAM
• N-(Lysergyl-valyl)-cyclo(leucyl-D-prolyl)

• Inchi： 1S/C32H41N5O4/c1-17(2)12-26-30(39)36-11-7-10-24(36)31(40)37(26)32(41)28(18(3)4)34-29(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-25(22)35(5)16-20/h6,8-9,13,15,17-18,20,24-26,28,33H,7,10-12,14,16H2,1-5H3,(H,34,38)
• InChI Key： IFFQSISDSKIQNF-UHFFFAOYSA-N
• SMILES： CC(CC1C(=O)N2C(CCC2)C(=O)N1C(C(C(C)C)NC(C1C=C2C(CC3C4C(=CC=CC2=4)NC=3)N(C)C1)=O)=O)C

Computed Properties

• Exact Mass: 559.31585481Da
• Monoisotopic Mass: 559.31585481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptams